Cas no 2229626-41-7 (1-(3,4,5-trifluorophenyl)cyclohexylmethanamine)

• Product Name: 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine
• CAS No: 2229626-41-7
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 5815175
• PubChem ID: 165677889
• Update Time: 2025-08-05

1-(3,4,5-trifluorophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine
• 2229626-41-7
• [1-(3,4,5-trifluorophenyl)cyclohexyl]methanamine
• EN300-1819821

• Inchi： 1S/C13H16F3N/c14-10-6-9(7-11(15)12(10)16)13(8-17)4-2-1-3-5-13/h6-7H,1-5,8,17H2
• InChI Key： NWTLGFIVBFGVDS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1(CN)CCCCC1)F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine

Introduction to 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine (CAS No. 2229626-41-7)

1-(3,4,5-trifluorophenyl)cyclohexylmethanamine, with the CAS number 2229626-41-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclohexyl ring and a trifluorophenyl substituent, which confer distinct physical and chemical properties.

The molecular formula of 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine is C₁₃H₁₅F₃N, and its molecular weight is approximately 240.26 g/mol. The presence of the trifluoromethyl group imparts significant fluorine content to the molecule, which can influence its reactivity and biological activity. The cyclohexyl ring provides structural rigidity and stability, making this compound a valuable building block in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine has been explored for its potential as a lead compound in drug discovery. Recent studies have focused on its ability to modulate various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The trifluoromethyl group has been shown to enhance the binding affinity and selectivity of the compound towards specific GPCRs, making it a promising candidate for further optimization.

Beyond its potential in drug discovery, 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine has also found applications in materials science. The unique combination of aromatic and aliphatic functionalities makes it an attractive monomer for polymer synthesis. Polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, which are desirable properties for advanced materials used in electronics and coatings. A study published in the Journal of Polymer Science demonstrated that polymers containing this monomer showed improved thermal resistance and lower dielectric constants compared to traditional polymers.

The synthesis of 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine typically involves multi-step processes that include the formation of the cyclohexyl ring and the introduction of the trifluoromethyl group. Common synthetic routes include palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution reactions. These methods have been optimized to achieve high yields and purity levels, making large-scale production feasible for both research and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also recommended to work in a well-ventilated area or under a fume hood to minimize exposure to vapors.

The future prospects for 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine are promising. Ongoing research continues to explore its potential as a therapeutic agent and as a building block for advanced materials. Collaborative efforts between chemists, biologists, and materials scientists are essential to fully realize the multifaceted applications of this compound.

In conclusion, 1-(3,4,5-trifluorophenyl)cyclohexylmethanamine (CAS No. 2229626-41-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development across multiple disciplines.